Cas no 159089-37-9 (Fenfluramine-phentermine)

Fenfluramine-phentermine structure
Fenfluramine-phentermine structure
Product Name:Fenfluramine-phentermine
CAS No:159089-37-9
MF:C22H31F3N2
MW:380.490156412125
CID:2730041
Update Time:2023-08-07

Fenfluramine-phentermine Chemical and Physical Properties

Names and Identifiers

    • N-ethyl-1-[3-(trifluoromethyl)phenyl]propan-2-amine,2-methyl-1-phenylpropan-2-amine
    • Fen Phen
    • Phen Fen
    • Fenfluramine-phentermine
    • Fenfluramine / Phentermine
    • Phentermine / fenfluramine
    • Fenfluramine mixture with phentermine
    • N-Ethyl-1-[3-(trifluoromethyl)phenyl]propan-2-amine--2-methyl-1-phenylpropan-2-amine (1/1)
    • Inchi: 1S/C12H16F3N.C10H15N/c1-3-16-9(2)7-10-5-4-6-11(8-10)12(13,14)15;1-10(2,11)8-9-6-4-3-5-7-9/h4-6,8-9,16H,3,7H2,1-2H3;3-7H,8,11H2,1-2H3
    • InChI Key: UMLARORAEPLXTC-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)CC(C)NCC)(F)F.NC(C)(C)CC1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 6
  • Complexity: 315
  • Topological Polar Surface Area: 38
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